Cas no 1357280-81-9 (ethyl 4-amino-1-methyl-cyclohexanecarboxylate)

• Product Name: ethyl 4-amino-1-methyl-cyclohexanecarboxylate
• CAS No: 1357280-81-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD24644340
• CID: 4590093
• Update Time: 2025-10-31

ethyl 4-amino-1-methyl-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-1-methylcyclohexanecarboxylate
• cis-ethyl 4-amino-1-methyl-cyclohexanecarboxylate
• ethyl 4-amino-1-methylcyclohexane-1-carboxylate
• Cyclohexanecarboxylicacid,4-amino-1-methyl-,ethylester,trans-
• SY128624
• P20252
• Rel-ethyl (1r,4r)-4-amino-1-methylcyclohexane-1-carboxylate
• Rel-ethyl (1s,4s)-4-amino-1-methylcyclo
• ethyl 4-amino-1-methyl-cyclohexanecarboxylate

• MDL： MFCD24644340
• Inchi： 1S/C10H19NO2/c1-3-13-9(12)10(2)6-4-8(11)5-7-10/h8H,3-7,11H2,1-2H3
• InChI Key： VCCAYWSDFKIZEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-amino-1-methyl-cyclohexanecarboxylate

Ethyl 4-Amino-1-Methyl-Cyclohexanecarboxylate (CAS No. 1357280-81-9): A Comprehensive Overview

Ethyl 4-amino-1-methyl-cyclohexanecarboxylate (CAS No. 1357280-81-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The structure of ethyl 4-amino-1-methyl-cyclohexanecarboxylate consists of a cyclohexane ring with an amino group and a methyl group attached to the ring, along with an ester group. This configuration imparts the molecule with specific physical and chemical properties that are crucial for its biological activity and potential therapeutic applications. The ester group, in particular, plays a significant role in the compound's solubility and reactivity, making it an attractive candidate for further modification and optimization.

Recent research has highlighted the potential of ethyl 4-amino-1-methyl-cyclohexanecarboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary investigations have suggested that ethyl 4-amino-1-methyl-cyclohexanecarboxylate may have neuroprotective effects, making it a promising candidate for the development of drugs targeting neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In the context of drug development, ethyl 4-amino-1-methyl-cyclohexanecarboxylate has been explored as a lead compound for the synthesis of more potent and selective derivatives. Researchers have employed various synthetic strategies to modify the structure of this compound, aiming to enhance its pharmacological properties while minimizing potential side effects. For example, substituting the ester group with other functional groups has been shown to improve the compound's stability and bioavailability.

The pharmacokinetic properties of ethyl 4-amino-1-methyl-cyclohexanecarboxylate have also been studied extensively. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant toxicity.

Moreover, toxicological studies have demonstrated that ethyl 4-amino-1-methyl-cyclohexanecarboxylate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety profile and potential long-term effects. This includes evaluating its impact on different organ systems and identifying any potential interactions with other drugs or substances.

In addition to its therapeutic applications, ethyl 4-amino-1-methyl-cyclohexanecarboxylate has also found use in chemical synthesis as a building block for more complex molecules. Its unique structure makes it an excellent starting material for the synthesis of various derivatives with diverse biological activities. For example, researchers have used this compound to synthesize novel compounds with anti-cancer properties, demonstrating its versatility in medicinal chemistry.

The future prospects for ethyl 4-amino-1-methyl-cyclohexanecarboxylate are promising. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic needs. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.

In conclusion, ethyl 4-amino-1-methyl-cyclohexanecarboxylate (CAS No. 1357280-81-9) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further exploration and development. As research progresses, it is expected that this compound will contribute to the advancement of healthcare by providing new therapeutic options for patients suffering from various conditions.